2-{[5-benzyl-4-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]thio}-N-(5-chloro-2-hydroxyphenyl)acetamide

• IUPAC Name: 2-[[5-benzyl-4-(4-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(5-chloro-2-hydroxyphenyl)acetamide
• InChI: InChI=1S/C23H18Cl2N4O2S/c24-16-6-9-18(10-7-16)29-21(12-15-4-2-1-3-5-15)27-28-23(29)32-14-22(31)26-19-13-17(25)8-11-20(19)30/h1-11,13,30H,12,14H2,(H,26,31)
• InChI Key: WYGMVEFIZOBULZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=NN=C(N2C3=CC=C(C=C3)Cl)SCC(=O)NC4=C(C=CC(=C4)Cl)O
• Molecular Formula: C23H18Cl2N4O2S
• Molecular Weight: 485.4 g/mol

Description

The compound “2-{[5-benzyl-4-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]thio}-N-(5-chloro-2-hydroxyphenyl)acetamide” is a complex organic molecule. It contains several functional groups and rings, including a benzyl group, a chlorophenyl group, a triazole ring, a thio group, and an acetamide group.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives involved the use of physicochemical properties and spectroanalytical data (NMR, IR and elemental). Another example is the synthesis of 2-chloro-N-(4-oxo-2-quinazolin3(3H)-yl) acetamide derivatives from quinazoline derivatives treated with chloroacetyl chloride.

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its name and the functional groups it contains. It includes a triazole ring, which is a five-membered ring with two carbon atoms and three nitrogen atoms. The compound also contains a benzyl group attached to the triazole ring, a chlorophenyl group, and an acetamide group.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be complex due to the presence of multiple reactive groups. The triazole ring, for instance, is known to participate in a variety of reactions and has been used in the synthesis of many biologically active compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of a similar compound, 2-Benzyl-4-chlorophenol, have been reported. It has a boiling point of 160-162 °C, a melting point of 46-49 °C, and a density of 1.188 g/mL at 25 °C.

Future Directions

The future directions for research on this compound could include further investigation into its potential biological activities, such as antimicrobial and antiproliferative effects. Additionally, more detailed studies on its synthesis, chemical reactions, and safety profile would be beneficial.